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What is Salinazid?

Available chemical and pharmacological data describes Salinazid primarily as an anti-tuberculosis agent [1]

[2]. It is a small molecule with a molecular formula of C13H11N3O2 and a molecular weight of 241.25

g/mol [2]. The table below summarizes its basic information.

Property Description

Generic Name Salinazid [1]

Synonym Salizid [1]

CAS Number 495-84-1 [1] [2]

Drug Category Anti-tuberculosis (TB) drug [2]

Molecular Weight 241.25 g/mol [2]

Status Experimental (for research use only) [1] [2]
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The search results do not contain experimental data or protocols regarding the anti-inflammatory activity of

Salinazid. In the context of drug research, a compound's primary indication does not always preclude other

activities. However, confirming such potential requires direct experimental evidence, which is currently

unavailable in the searched literature.

For your research on anti-inflammatory agents, it is valuable to know the established targets and pathways in

this field. The diagram below outlines the primary signaling pathways involved in inflammation that are

commonly targeted by anti-inflammatory drugs [3] [4] [5].
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How to Investigate Further

Since the existing data is insufficient, you could explore these directions to validate Salinazid's anti-

inflammatory potential:

Literature Review: Conduct a systematic search in scientific databases (like PubMed, Scopus) for

any recent primary research articles specifically on "Salinazid" and "inflammation."
Experimental Testing: Design in vitro assays to evaluate the compound's activity. Common methods

mentioned in the search results include:
Cell-based assays: Using LPS-activated macrophage cell lines (e.g., RAW264.7) to measure

the suppression of key inflammatory mediators like nitric oxide (NO), prostaglandin E2 (PGE2),
TNF-α, and IL-6 [3].

Pathway analysis: Investigating whether the compound inhibits key signaling pathways like
NF-κB and MAPK, often analyzed through western blot or luciferase reporter assays [3].

Enzyme inhibition assays: Testing for direct inhibition of cyclooxygenase (COX-1 and COX-2)
enzymes [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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